Cas no 7574-64-3 (1-Chloroisoquinolin-3-amine)
1-Chloroisoquinolin-3-amine structure
Product Name:1-Chloroisoquinolin-3-amine
CAS No:7574-64-3
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD18260346
CID:539037
PubChem ID:12294534
Update Time:2025-08-03
1-Chloroisoquinolin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-Chloroisoquinolin-3-amine
- SY316947
- 3-amino-1-chloroisoquinoline
- CS-0146844
- 3-Isoquinolinamine, 1-chloro-
- AS-77158
- D97487
- DTXSID80485331
- EN300-2006519
- MFCD18260346
- SCHEMBL13804169
- 7574-64-3
-
- MDL: MFCD18260346
- Inchi: 1S/C9H7ClN2/c10-9-7-4-2-1-3-6(7)5-8(11)12-9/h1-5H,(H2,11,12)
- InChI Key: IUXVAIRMPDVFDK-UHFFFAOYSA-N
- SMILES: ClC1C2C=CC=CC=2C=C(N)N=1
Computed Properties
- Exact Mass: 178.02991
- Monoisotopic Mass: 178.0297759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.91
1-Chloroisoquinolin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PS986-200mg |
1-Chloroisoquinolin-3-amine |
7574-64-3 | 95+% | 200mg |
612.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PS986-1g |
1-Chloroisoquinolin-3-amine |
7574-64-3 | 95+% | 1g |
1837.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PS986-50mg |
1-Chloroisoquinolin-3-amine |
7574-64-3 | 95+% | 50mg |
244.0CNY | 2021-07-15 | |
| Chemenu | CM123790-1g |
1-chloroisoquinolin-3-amine |
7574-64-3 | 95% | 1g |
$352 | 2021-08-05 | |
| Chemenu | CM123790-5g |
1-chloroisoquinolin-3-amine |
7574-64-3 | 95% | 5g |
$795 | 2021-08-05 | |
| Chemenu | CM123790-10g |
1-chloroisoquinolin-3-amine |
7574-64-3 | 95% | 10g |
$1062 | 2021-08-05 | |
| Chemenu | CM123790-25g |
1-chloroisoquinolin-3-amine |
7574-64-3 | 95% | 25g |
$1772 | 2021-08-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD269305-100mg |
1-Chloroisoquinolin-3-amine |
7574-64-3 | 95% | 100mg |
¥110.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD269305-250mg |
1-Chloroisoquinolin-3-amine |
7574-64-3 | 95% | 250mg |
¥246.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD269305-1g |
1-Chloroisoquinolin-3-amine |
7574-64-3 | 95% | 1g |
¥851.0 | 2024-04-18 |
1-Chloroisoquinolin-3-amine Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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